Cas no 868969-07-7 (3-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine)

• Product Name: 3-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine
• CAS No: 868969-07-7
• MF: C₁₇H₁₃N₅S
• MW: 319.383620977402
• CID: 5976815
• PubChem ID: 7190716
• Update Time: 2025-05-19

3-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine
• 6-benzylsulfanyl-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-[(phenylmethyl)thio]-3-(3-pyridinyl)-
• HMS2545E07
• BDBM69009
• SR-01000142232
• CCG-276642
• F1835-0316
• SR-01000142232-1
• 6-(phenylmethylsulfanyl)-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• SMR000237002
• cid_7190716
• 3-[6-(benzylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]pyridine
• 6-(benzylthio)-3-(3-pyridyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(phenylmethylthio)-3-(3-pyridinyl)-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024612829
• 868969-07-7
• 6-(benzylthio)-3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• MLS000724858
• CHEMBL1613063

• Inchi： 1S/C17H13N5S/c1-2-5-13(6-3-1)12-23-16-9-8-15-19-20-17(22(15)21-16)14-7-4-10-18-11-14/h1-11H,12H2
• InChI Key： ZQNRTWVYBXZDIU-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=CN=C3)N1N=C(SCC1=CC=CC=C1)C=C2

Computed Properties

• Exact Mass: 319.08916661g/mol
• Monoisotopic Mass: 319.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine

3-6-(Benzylsulfanyl)-1,2,4-Triazolo[4,3-b]pyridazin-3-ylpyridine

The compound 3-6-(benzylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylpyridine (CAS No: 868969-07-7) is a highly specialized heterocyclic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyridazines, which are known for their versatile structural features and promising bioactivity. The benzylsulfanyl group attached to the molecule introduces additional electronic and steric effects, further enhancing its pharmacological properties.

Recent studies have highlighted the importance of triazolopyridazines as scaffolds for drug discovery. The 1,2,4-triazolo[4,3-b]pyridazine core is particularly interesting due to its ability to form hydrogen bonds and its potential for metal coordination. These properties make it a valuable component in the design of small molecule inhibitors, antimicrobial agents, and anti-inflammatory drugs. The incorporation of the benzylsulfanyl group in this compound has been shown to improve its solubility and stability, which are critical factors for drug delivery.

The synthesis of 3-6-(benzylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylpyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes for constructing this compound using microwave-assisted synthesis and transition metal-catalyzed coupling reactions. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more practical for large-scale production.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it can inhibit key enzymes involved in inflammation and oxidative stress. For instance, it has shown potent inhibitory activity against cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS), which are major players in inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapy.

The benzylsulfanyl group also contributes to the compound's pharmacokinetic profile. Sulfur-containing groups are known to enhance membrane permeability and bioavailability. This makes 3-6-(benzylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylpyridine a promising candidate for oral drug delivery systems. Recent pharmacokinetic studies have confirmed its favorable absorption and distribution properties in preclinical models.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to determine the exact conformation of this compound. These studies have revealed that the molecule adopts a planar geometry due to aromaticity in both the pyridine and triazolopyridazine rings. This planar structure is crucial for its interactions with biological targets such as proteins and nucleic acids.

Another area of active research on this compound is its potential as an anticancer agent. Emerging data suggest that it can induce apoptosis in cancer cells by targeting specific oncogenes and tumor microenvironment components. For example, it has been shown to inhibit the activity of proteasomes, which are essential for protein degradation in cancer cells. This mechanism could pave the way for new therapeutic strategies in oncology.

Moreover, computational modeling has played a significant role in understanding the molecular interactions of this compound. Docking studies have revealed that it can bind effectively to various drug targets such as G-protein coupled receptors (GPCRs) and kinase enzymes. These findings underscore its versatility as a lead compound for drug discovery.

In conclusion, 3-6-(benzylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylpyridine (CAS No: 868969-07-7) represents a cutting-edge advancement in heterocyclic chemistry with broad implications for medicinal applications. Its unique structure, combined with advanced synthetic methods and promising bioactivity profiles, positions it as a key player in future drug development efforts.